1-[(1-Imidazolyl)sulfonyl]-4-methylpiperazine

• IUPAC Name: 1-imidazol-1-ylsulfonyl-4-methylpiperazine
• InChI: InChI=1S/C8H14N4O2S/c1-10-4-6-11(7-5-10)15(13,14)12-3-2-9-8-12/h2-3,8H,4-7H2,1H3
• InChI Key: AZYPDQKQDMGVQX-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)S(=O)(=O)N2C=CN=C2
• Molecular Formula: C8H14N4O2S
• Molecular Weight: 230.29 g/mol

Description

“1-[(1-Imidazolyl)sulfonyl]-4-methylpiperazine” is a chemical compound with the CAS Number: 1823876-66-9. It has a molecular weight of 230.29. The IUPAC name for this compound is 1-((1H-imidazol-1-yl)sulfonyl)-4-methylpiperazine.

Synthesis Analysis

Recent advances in the synthesis of imidazoles have been highlighted, with an emphasis on the bonds constructed during the formation of the imidazole. A novel protocol for the cyclization of amido-nitriles to form disubstituted imidazoles has been reported. This reaction is reported to proceed via nickel-catalysed addition to nitrile, which is followed by proto-demetallation, tautomerization, and dehydrative cyclization.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H14N4O2S/c1-10-4-6-11(7-5-10)15(13,14)12-3-2-9-8-12/h2-3,8H,4-7H2,1H3. This code provides a specific string of characters that represent the molecular structure of the compound.

Chemical Reactions Analysis

The synthesis of imidazoles involves various chemical reactions, including the formation of bonds during the formation of the imidazole. One such reaction involves the nickel-catalysed addition to nitrile, followed by proto-demetallation, tautomerization, and dehydrative cyclization.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 230.29. The IUPAC name for this compound is 1-((1H-imidazol-1-yl)sulfonyl)-4-methylpiperazine. More specific physical and chemical properties were not found in the search results.

Scientific Research Applications

Pharmaceuticals

. They are often used in the development of drugs due to their versatile chemical properties and biological activities. The specific applications of “1-[(1-Imidazolyl)sulfonyl]-4-methylpiperazine” in this field would require further research.

Agrochemicals

. They can be used in the synthesis of pesticides, fungicides, and other agricultural chemicals. The specific applications of “1-[(1-Imidazolyl)sulfonyl]-4-methylpiperazine” in this field would require further research.

. The specific applications of “1-[(1-Imidazolyl)sulfonyl]-4-methylpiperazine” in this field would require further research.

Functional Materials

. These could include materials with special mechanical, electrical, or optical properties. The specific applications of “1-[(1-Imidazolyl)sulfonyl]-4-methylpiperazine” in this field would require further research.

Catalysis

. They can act as catalysts in various chemical reactions, potentially increasing the efficiency of these reactions. The specific applications of “1-[(1-Imidazolyl)sulfonyl]-4-methylpiperazine” in this field would require further research.

Synthesis of Other Imidazoles

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Mechanism of Action

Target of Action

Imidazole, a component of the compound, is known to interact with various proteins such asMonomeric sarcosine oxidase , Nicotinate-nucleotide–dimethylbenzimidazole phosphoribosyltransferase , Myoglobin , Nitric oxide synthase, inducible , and others . These proteins play crucial roles in various biological processes, including metabolism, oxygen transport, and immune response.

Mode of Action

Based on the known interactions of imidazole, it can be inferred that the compound may interact with its targets throughhydrogen bonding and pi stacking , leading to changes in the conformation and activity of the target proteins .

Biochemical Pathways

Given the known targets of imidazole, it can be speculated that the compound may influence pathways related toamino acid metabolism , nucleotide biosynthesis , and nitric oxide synthesis .

Pharmacokinetics

The compound’smolecular weight (230.29) suggests that it may have good oral bioavailability, as compounds with a molecular weight below 500 are generally well-absorbed .

Result of Action

Based on the known effects of imidazole, it can be speculated that the compound may influenceprotein conformation and activity , potentially leading to changes in cellular metabolism and signaling .

Action Environment

Environmental factors such as pH , temperature , and the presence of other molecules can influence the action, efficacy, and stability of 1-[(1-Imidazolyl)sulfonyl]-4-methylpiperazine. For instance, the compound is recommended to be stored in a refrigerator , suggesting that it may be sensitive to heat . Additionally, the compound’s interaction with its targets may be influenced by the local concentration of other molecules, such as cofactors or competitive inhibitors.